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Compound of Interest

2-(3-Bromophenyl)-2-
Compound Name:

(methylamino)acetamide
CAS No.: 1218221-61-4

Cat. No.: B1528593

Get Quote

\ J

CAS Registry Number: 1218221-61-4 Chemical Formula: C

H
BrN

O Molecular Weight: 243.10 g/mol Class:
-Amino Amide / Phenylacetamide Derivative[1]

Executive Summary & Strategic Rationale

This technical guide outlines the framework for the preliminary study of 2-(3-Bromophenyl)-2-
(methylamino)acetamide, a structural analog belonging to the

-amino amide class. This chemical class has historically yielded significant central nervous
system (CNS) active agents, including anticonvulsants (e.g., Remacemide) and NMDA receptor
modulators.
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The presence of the 3-bromophenyl moiety suggests enhanced lipophilicity compared to the
unsubstituted parent, potentially improving Blood-Brain Barrier (BBB) permeability. The

-methylamino group is a critical pharmacophore often associated with increased potency and
metabolic variability in psychoactive substances.

Primary Objective: To establish a rigorous, self-validating workflow for the synthesis,
physicochemical characterization, and initial pharmacological screening of this specific
chemical entity (NCE).

Chemical Synthesis & Structural Validation

To ensure reproducibility, we employ a modified Strecker Synthesis route followed by controlled
partial hydrolysis. This pathway is chosen over direct amidation of alpha-bromo esters due to
the instability of the secondary amine intermediate in that specific environment.

Synthetic Pathway (Protocol)

Step 1: Formation of the

-Aminonitrile

» Reagents: 3-Bromobenzaldehyde (1.0 eq), Methylamine (hydrochloride salt, 1.2 eq),
Potassium Cyanide (KCN, 1.2 eq), Methanol/Water (1:1).

e Procedure: Dissolve 3-bromobenzaldehyde in MeOH. Add methylamine and stir for 30 min to
form the imine in situ. Add agueous KCN dropwise at 0°C.

o Causality: The in situ formation of the imine prevents side reactions. Low temperature
controls the exotherm of the cyanide addition.

Yield: Isolate 2-(3-bromophenyl)-2-(methylamino)acetonitrile via extraction (DCM).

Step 2: Controlled Hydrolysis to Amide

e Reagents:

-Aminonitrile (from Step 1), H
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SO
(conc.), Ice.

e Procedure: Dissolve the nitrile in conc. H

SO
at 0°C. Stir for 4-6 hours. Pour onto crushed ice and neutralize with NH
OH to pH 9.

« Critical Control Point: Do not heat. Heating will hydrolyze the amide further to the carboxylic
acid (3-bromophenylglycine derivative), drastically altering the pharmacokinetics.

 Purification: Recrystallization from Ethanol/EtOAc.

Visualization: Synthesis Workflow

Y + MeNH2 Imine Intermediate +KCN .| a-Aminonitrile Hydrolysis Neutralization (NH4OH 2-(3-Bromophenyl)-2-
SEITTRREREES (Transient) = (Precursor) (Conc. H2S04, 0°C) (methylamino)acetamide

Click to download full resolution via product page

Figure 1: Step-wise synthesis via the Strecker reaction. Note the temperature control at the
hydrolysis step to prevent carboxylic acid formation.

Physicochemical Profiling & Stability

Before biological testing, the compound must pass "Go/No-Go" stability criteria.

Analytical Characterization Table
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Acceptance
Parameter Method o
Criteria

Rationale

Purity HPLC-UV (254 nm) > 98.5%

Impurities (e.g.,
cyanide traces) can
cause false positives

in toxicity assays.

Identity 1H-NMR (DMSO-d6) Confirmed Structure

Verify the amide
protons (broad singlet
~7.0-7.5 ppm) and N-
methyl singlet (~2.3
ppm).

LogP (Calc) In Silico / Shake Flask 1.5-2.5

Optimal range for
CNS penetration
(Lipinski's Rule of 5).

. Kinetic Solubility
Ag. Solubility (PBS) > 50 uM

Required for reliable
in vitro assay dosing

without precipitation.

Metabolic Stability (Microsomal Assay)

The N-methyl group is a metabolic "soft spot,” susceptible to N-demethylation by CYP450

enzymes.

37°C.

Sampling: 0, 15, 30, 60 min. Quench with Acetonitrile.

Analysis: LC-MS/MS monitoring parent depletion.

prodrug strategy or dosing adjustment.

Protocol: Incubate 1 uM test compound with human liver microsomes (HLM) and NADPH at

Interpretation: High clearance (> 20 mL/min/kg) indicates short half-life, necessitating a

Pharmacological Screening Framework
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Given the structural similarity to Remacemide and Glycine transporter inhibitors, the screening
cascade focuses on Excitatory Amino Acid (EAA) pathways.

Target Prediction & Mechanism

The 3-bromo substitution often enhances binding affinity at hydrophobic pockets within the
NMDA receptor (Glycine site) or Voltage-Gated Sodium Channels (VGSC).

In Vitro Screening Workflow (Tier 1)

Test Compound
(CAS 1218221-61-4)

Efficacy Targets (Tier 1)

Cytotoxicity hERG Inhibition NMDA Binding Na+ Channel
(HEK293) (Cardiotoxicity) (Glycine Site) (Site 2)

Lead Selection

Click to download full resolution via product page

Figure 2: Tier 1 Screening Cascade. Priority is placed on ruling out cardiotoxicity (hERG)
before efficacy confirmation.

In Vivo Exploratory Study (Tier 2)

Note: All in vivo studies must comply with IACUC regulations.

The Modified Irwin Test: This observational battery is the "gold standard" for profiling novel
CNS agents.

e Dose Range: 10, 30, 100 mg/kg (i.p.) in mice.

e Observations:
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o Sedation/Ataxia: Indicates Na+ channel blockade (similar to Carbamazepine).

o Stereotypy/Hyperlocomotion: Indicates dopaminergic activity (unlikely for amides, but
possible if metabolized to amines).

o Convulsions: Toxicity marker.

e Anticonvulsant Assay (MES Test):

o If sedation is minimal, test protection against Maximal Electroshock Seizure (MES). This
validates the "Anticonvulsant” hypothesis derived from the Remacemide scaffold.

Safety & Handling Protocols

Hazard Classification: As an alpha-amino amide with a halogenated aromatic ring, treat as
Acute Toxin (Oral) and Skin Irritant until proven otherwise.

o Engineering Controls: All synthesis steps involving KCN (Step 1) must be performed in a
certified fume hood with a cyanide antidote kit available immediately.

o Waste Disposal: Aqueous waste from Step 1 contains cyanide residues; treat with bleach
(sodium hypochlorite) to oxidize cyanide to cyanate before disposal.
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for understanding halogen substitution effects on phenyl rings).

* ChemicalBook. (2024). "2-(3-Bromophenyl)-2-(methylamino)acetamide Product
Properties."”

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemscene.com [chemscene.com]

» To cite this document: BenchChem. [Comprehensive Technical Guide: Preliminary
Investigation of 2-(3-Bromophenyl)-2-(methylamino)acetamide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1528593/docs#comprehensive-
technical-guide-preliminary-investigation-of-2-3-bromophenyl-2-methylamino-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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